

Entinostat as a Radiosensitizer: Application Notes

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Entinostat

CAS No.: 209783-80-2

Cat. No.: S548371

[Get Quote](#)

Background and Significance

Entinostat, an oral class I-selective histone deacetylase (HDAC) inhibitor, can alter the tumor microenvironment (TME) to overcome immunosuppressive barriers. When combined with radiation therapy (RT), **entinostat** demonstrates enhanced antitumor activity by reprogramming myeloid cell function and promoting cytotoxic T-cell responses [1] [2]. This combination is particularly relevant for overcoming resistance to immune checkpoint inhibitors (ICIs) in poorly immunogenic tumors [1].

Key Quantitative Findings from Preclinical Studies

The table below summarizes core experimental data from pivotal in vivo studies investigating **entinostat** combined with radiation.

Table 1: Summary of Key Preclinical In Vivo Findings

Cancer Model	Treatment Groups	Key Efficacy Findings	Major Immune Changes in TME
--------------	------------------	-----------------------	-----------------------------

| **Lewis Lung Carcinoma (LL/2)** [2] | - IR (2x6 Gy)

- **Entinostat** (oral, daily)
- IR + **Entinostat**
- IR + **Entinostat** + anti-PD-1 | - IR + **Entinostat**: Significant tumor growth inhibition vs. single agents (
- Triple therapy (IR+**Entinostat**+anti-PD-1): Augmented antitumor efficacy | - **Myeloid Cells**: ↑ PMN-MDSC infiltration; ↑ PD-L1+ MDSCs.

- **T Cells:** ↑ IFN- γ + CD8+ T cells; ↓ Treg fraction. | | **HER2+ Breast Cancer (NT2.5) [1]** | - **Entinostat** (5 mg/kg, 5d/wk)
- **Entinostat** + anti-PD-1/anti-CTLA-4 | - **Entinostat** improves response to ICIs.
- Tumor growth inhibition. | - **Myeloid Cells:** MDSCs → less suppressive phenotype; TAMs reprogrammed from M2 → M1.
- **Signaling:** Altered NF- κ B & STAT3 pathways in MDSCs. |

Detailed Experimental Protocol

This protocol is adapted from the methods described in [2] for the LL/2 lung cancer model, which effectively demonstrates the triple combination of **entinostat**, radiation, and immunotherapy.

1. In Vivo Syngeneic Tumor Model and Treatment

- **Cell Line:** Lewis Lung Carcinoma LL/2 cells.
- **Mice:** C57BL/6 mice.
- **Tumor Inoculation:** Inject LL/2 cells into the right hind leg.
- **Treatment Initiation:** Begin treatments when tumors are palpable (e.g., day 7 post-injection).
- **Experimental Groups:**
 - Group 1: Vehicle control (Methylcellulose)
 - Group 2: Ionizing Radiation (IR) alone
 - Group 3: **Entinostat** alone
 - Group 4: IR + **Entinostat**
 - Group 5: IR + anti-PD-1
 - Group 6: IR + **Entinostat** + anti-PD-1

2. Dosing and Administration Schedule

- **Entinostat:**
 - Formulation: Prepared in methylcellulose vehicle.
 - Dose: Administered orally, daily, for two weeks (e.g., 5 mg/kg) [2].
- **Ionizing Radiation:**
 - Dose: 6 Gy per fraction.
 - Schedule: Two fractions (e.g., days 7 and 8 post-injection), total 12 Gy [2].
- **Anti-PD-1 Antibody:**
 - Dose: 100-200 μ g per dose.
 - Schedule: Intraperitoneal injection, twice per week, starting on the day of the first radiation fraction [2].

3. Endpoint Analysis

- **Tumor Monitoring:** Measure tumor volume 2-3 times weekly. Calculate tumor growth inhibition.
- **Survival:** Monitor animal survival until a predefined humane endpoint.
- **Tumor and Immune Cell Profiling:**
 - **Tumor Dissociation:** Harvest tumors at a set timepoint (e.g., day 15). Dice and dissociate using a mouse tumor dissociation kit and a gentleMACS Octo Dissociator. Filter through a 40-70µm strainer and lyse red blood cells [1].
 - **Immune Cell Isolation:** Use density gradient centrifugation (e.g., Ficoll) to isolate peripheral blood mononuclear cells (PBMCs) or use total tumor single-cell suspensions for analysis.
 - **Flow Cytometry Analysis:** Stain single-cell suspensions with the following antibody panels to characterize immune populations:
 - **Myeloid Panel:** CD11b, Ly6G, Ly6C, F4/80, CD206, MHC-II, PD-L1.
 - **Lymphocyte Panel:** CD3, CD4, CD8, FOXP3 (for Tregs), IFN-γ (intracellular after stimulation).
 - **Functional Assays:** Perform suppression assays to evaluate the function of isolated MDSCs on T-cell proliferation [1].


4. Transcriptomic Analysis (Optional)

- **RNA Sequencing:** Extract total RNA from tumor tissue. Perform RNA-seq and analyze differential gene expression.
- **Pathway Analysis:** Use tools like Gene Set Variation Analysis (GSVA) to investigate pathway enrichment (e.g., IL6/JAK/STAT3, IFN-γ response, PD-1 signaling) [2].

Mechanism and Workflow Visualization

The following diagrams, created using Graphviz, illustrate the proposed mechanism of action and the experimental workflow.


Diagram 1: Entinostat Enhances Radiotherapy by Reprogramming the Tumor Microenvironment



[Click to download full resolution via product page](#)

*This diagram illustrates the central mechanism by which **entinostat** and radiation interact to reprogram myeloid cells (MDSCs and TAMs), leading to a more permissive TME for cytotoxic T-cell activity and enhanced overall treatment efficacy [1] [2].*

Diagram 2: Experimental Workflow for Combination Therapy Study



[Click to download full resolution via product page](#)

This diagram outlines the key stages of a typical in vivo study, from tumor establishment and treatment administration to final analysis, providing a clear experimental roadmap [1] [2].

Discussion and Future Directions

The combination of **entinostat** with radiation presents a viable strategy for sensitizing tumors to immunotherapy. The core mechanism involves epigenetic reprogramming of immunosuppressive myeloid cells, which in turn facilitates a more robust T-cell-mediated attack [1] [2].

While preclinical data is compelling, clinical translation is ongoing. A recent phase 2 trial of **entinostat** with nivolumab (anti-PD-1) in metastatic pancreatic cancer, a notoriously immunotherapy-resistant malignancy, showed durable responses in a small subset of patients, providing clinical support for the preclinical hypothesis of myeloid cell modulation [3]. Future work should focus on identifying robust biomarkers of response to better select patients who will benefit from this multi-modal approach.

References

1. Entinostat decreases immune suppression to promote anti- ... [pmc.ncbi.nlm.nih.gov]
2. Immunomodulation of HDAC Inhibitor Entinostat ... [pmc.ncbi.nlm.nih.gov]
3. Entinostat in combination with nivolumab in metastatic ... [nature.com]

To cite this document: Smolecule. [Entinostat as a Radiosensitizer: Application Notes]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548371#entinostat-radiation-therapy-enhancement>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com